Cas no 2138064-41-0 (3-chloro-5-(3-fluorophenyl)aniline)

3-chloro-5-(3-fluorophenyl)aniline structure
2138064-41-0 structure
Product name:3-chloro-5-(3-fluorophenyl)aniline
CAS No:2138064-41-0
MF:C12H9ClFN
MW:221.657965421677
CID:6193391
PubChem ID:154815067

3-chloro-5-(3-fluorophenyl)aniline Chemical and Physical Properties

Names and Identifiers

    • 3-chloro-5-(3-fluorophenyl)aniline
    • A1-30229
    • EN300-1142044
    • 5-chloro-3'-fluoro-[1,1'-biphenyl]-3-amine
    • 2138064-41-0
    • Inchi: 1S/C12H9ClFN/c13-10-4-9(6-12(15)7-10)8-2-1-3-11(14)5-8/h1-7H,15H2
    • InChI Key: DOXGQDNCHSRIBT-UHFFFAOYSA-N
    • SMILES: ClC1C=C(C=C(C=1)C1C=CC=C(C=1)F)N

Computed Properties

  • Exact Mass: 221.0407551g/mol
  • Monoisotopic Mass: 221.0407551g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 212
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 26Ų
  • XLogP3: 3.6

3-chloro-5-(3-fluorophenyl)aniline Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1142044-1.0g
3-chloro-5-(3-fluorophenyl)aniline
2138064-41-0
1g
$743.0 2023-05-25
Enamine
EN300-1142044-1g
3-chloro-5-(3-fluorophenyl)aniline
2138064-41-0 95%
1g
$743.0 2023-10-26
Enamine
EN300-1142044-0.1g
3-chloro-5-(3-fluorophenyl)aniline
2138064-41-0 95%
0.1g
$257.0 2023-10-26
Enamine
EN300-1142044-5.0g
3-chloro-5-(3-fluorophenyl)aniline
2138064-41-0
5g
$2152.0 2023-05-25
Enamine
EN300-1142044-0.25g
3-chloro-5-(3-fluorophenyl)aniline
2138064-41-0 95%
0.25g
$367.0 2023-10-26
Enamine
EN300-1142044-2.5g
3-chloro-5-(3-fluorophenyl)aniline
2138064-41-0 95%
2.5g
$1454.0 2023-10-26
Enamine
EN300-1142044-10g
3-chloro-5-(3-fluorophenyl)aniline
2138064-41-0 95%
10g
$3191.0 2023-10-26
Enamine
EN300-1142044-10.0g
3-chloro-5-(3-fluorophenyl)aniline
2138064-41-0
10g
$3191.0 2023-05-25
Enamine
EN300-1142044-0.05g
3-chloro-5-(3-fluorophenyl)aniline
2138064-41-0 95%
0.05g
$174.0 2023-10-26
Enamine
EN300-1142044-0.5g
3-chloro-5-(3-fluorophenyl)aniline
2138064-41-0 95%
0.5g
$579.0 2023-10-26

Additional information on 3-chloro-5-(3-fluorophenyl)aniline

Comprehensive Overview of 3-Chloro-5-(3-fluorophenyl)aniline (CAS No. 2138064-41-0)

3-Chloro-5-(3-fluorophenyl)aniline, with the CAS number 2138064-41-0, is a specialized aromatic amine derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound features a unique molecular structure combining a chloro-substituted aniline core with a fluorophenyl moiety, making it a valuable intermediate in the synthesis of bioactive molecules. Its dual functional groups (chloro and fluoro) enhance its reactivity, enabling applications in cross-coupling reactions and as a building block for drug discovery.

In recent years, the demand for fluorinated compounds like 3-Chloro-5-(3-fluorophenyl)aniline has surged due to their metabolic stability and lipophilicity, which are critical in designing next-generation therapeutics. Researchers are particularly interested in its potential role in developing kinase inhibitors and central nervous system (CNS) drugs, aligning with trends in precision medicine. The compound’s structural versatility also makes it relevant for material science, such as in the fabrication of organic semiconductors.

From a synthetic chemistry perspective, CAS 2138064-41-0 is often utilized in Pd-catalyzed reactions, including Suzuki-Miyaura and Buchwald-Hartwig couplings, owing to its halogenated aromatic system. Its electron-withdrawing fluorine group facilitates regioselective transformations, a feature highly sought after in high-throughput screening libraries. Laboratories frequently query its synthetic protocols, spectroscopic data (NMR, MS), and solubility profiles, reflecting its practical importance.

Environmental and regulatory considerations are also pivotal. While not classified as hazardous, 3-Chloro-5-(3-fluorophenyl)aniline requires careful handling due to its aromatic amine backbone. Industry best practices emphasize green chemistry approaches, such as catalytic reductions, to minimize waste during its production. This aligns with global initiatives like the UN Sustainable Development Goals (SDGs), particularly Goal 12 (Responsible Consumption and Production).

Market analysts highlight the growing niche for halogenated anilines in Asia-Pacific regions, driven by expansions in contract research organizations (CROs) and generic drug manufacturing. The compound’s patent landscape is another hot topic, with filings often linked to anticancer and antiviral applications. FAQs include its stability under storage conditions and scalability in industrial synthesis, underscoring its commercial viability.

In conclusion, 3-Chloro-5-(3-fluorophenyl)aniline (CAS 2138064-41-0) exemplifies the intersection of innovation and utility in modern chemistry. Its multifaceted applications—from medicinal chemistry to advanced materials—position it as a compound of enduring relevance. Future research may explore its bioconjugation potential or role in photopharmacology, further expanding its scientific footprint.

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